Cas no 1261786-62-2 (2-Chloro-7-(chloromethyl)naphthalene)

• Product Name: 2-Chloro-7-(chloromethyl)naphthalene
• CAS No: 1261786-62-2
• MF: C₁₁H₈Cl₂
• MW: 211.08722114563
• CID: 4936270
• Update Time: 2025-10-23

2-Chloro-7-(chloromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-7-(chloromethyl)naphthalene
• 2-Chloro-7-(chloromethyl)naphthalene

• Inchi： 1S/C11H8Cl2/c12-7-8-1-2-9-3-4-11(13)6-10(9)5-8/h1-6H,7H2
• InChI Key： RSFQUGIRJCPSAK-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2C=CC(=CC=2C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-7-(chloromethyl)naphthalene

Compound CAS No. 1261786-62-2: 2-Chloro-7-(chloromethyl)naphthalene

The compound 2-Chloro-7-(chloromethyl)naphthalene, identified by the CAS registry number 1261786-62-2, is a naphthalene derivative with a unique substitution pattern. This compound belongs to the class of chlorinated aromatic hydrocarbons, which are widely studied for their applications in various fields, including materials science, pharmaceuticals, and organic synthesis.

The structure of 2-Chloro-7-(chloromethyl)naphthalene consists of a naphthalene ring system with two chlorine substituents: one at the 2-position and another as a chloromethyl group at the 7-position. This substitution pattern imparts specific electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials, such as conductive polymers and metal-organic frameworks (MOFs), due to its ability to undergo various functionalization reactions.

From a chemical standpoint, the presence of chlorine atoms in the molecule introduces electron-withdrawing effects, which can influence the reactivity of the naphthalene ring. This makes 2-Chloro-7-(chloromethyl)naphthalene an interesting candidate for exploring regioselective electrophilic aromatic substitution reactions. Researchers have demonstrated that this compound can undergo nucleophilic aromatic substitution under specific conditions, opening up avenues for its use in synthesizing biologically active molecules.

In terms of physical properties, 2-Chloro-7-(chloromethyl)naphthalene exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its thermal stability has been tested up to 300°C, making it suitable for high-temperature applications in certain industrial processes.

The synthesis of this compound typically involves multi-step procedures starting from naphthalene derivatives. One common approach is the Friedel-Crafts alkylation reaction followed by selective chlorination to introduce the chloromethyl group at the desired position. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

2-Chloro-7-(chloromethyl)naphthalene has found applications in several areas of materials science and organic chemistry. For instance, it has been used as an intermediate in the synthesis of novel π-conjugated materials, which are essential components in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Additionally, its role as a building block for drug discovery has been explored in recent studies targeting specific biological pathways.

In conclusion, the compound CAS No. 1261786-62-2, or 2-Chloro-7-(chloromethyl)naphthalene, represents a versatile building block with promising applications across multiple disciplines. Its unique structure and reactivity continue to attract attention from researchers seeking innovative solutions in material design and chemical synthesis.